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Efficacy of Alpha-Casozepine Across Species

Species Experimental Model / Context Key Efficacy Findings Reported Dosage

Cat Open-Field Test (response to
unfamiliar location) [1] [2]:
Reduced anxiety-related inactivity

duration and frequency vs.
control diet.

Reduced anxiety: Prevented

significant increase in inactivity
seen in control group [1] [2].

Supplemented diet

(Royal Canin Feline
Calm) [1] [2].

Human Interaction Test [1] [2]:
No significant difference in

approach behavior vs. control
diet.

No significant effect on fear
of unfamiliar people [1] [2].

Dog Anxiety Disorders (vs.
Selegiline) [3]: 56-day trial;

improved owner-assessed
emotional disorder (EDED)

scores.

Equivalent efficacy to
selegiline (a reference

anxiolytic) in reducing anxiety
disorders [3].

Not specified in
available excerpt [3].

Car Travel Stress [4]: Single

dose combined with CBD and L-

Mild stress-reducing effect:
Significantly smaller increase in

2 mg/kg BW CBD

combined with blend

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s518096?utm_src=pdf-body
https://www.smolecule.com/products/s518096?utm_src=pdf-interest
https://www.smolecule.com/products/s518096?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/27677831/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5505228/
https://pubmed.ncbi.nlm.nih.gov/27677831/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5505228/
https://pubmed.ncbi.nlm.nih.gov/27677831/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5505228/
https://pubmed.ncbi.nlm.nih.gov/27677831/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5505228/
https://pubmed.ncbi.nlm.nih.gov/27677831/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5505228/
https://www.sciencedirect.com/science/article/abs/pii/S1558787807002031
https://www.sciencedirect.com/science/article/abs/pii/S1558787807002031
https://www.sciencedirect.com/science/article/abs/pii/S1558787807002031
https://www.frontiersin.org/journals/veterinary-science/articles/10.3389/fvets.2025.1632868/full
https://www.smolecule.com/products/s518096?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Species Experimental Model / Context Key Efficacy Findings Reported Dosage

Tryptophan. cortisol vs. placebo [4]. [4].

Horse Transition to Domestic
Management [5]: 2-week

introduction to stabling, handling,
and training for semi-feral ponies.

Improved performance:
Treated ponies showed better

ranks for calmness,
compliance, and skill progress

vs. controls [5].

1000 mg orally once
daily (for ponies

160-205 kg) [5].

Detailed Experimental Protocols

The following outlines the methodologies used in the key studies cited above.

Cat Study (Open-Field & Human Interaction Tests) [1] [2]

Subjects: 24 cats pre-classified as fearful or mildly fearful.

Design: Parallel group study. After a baseline period, cats were divided into a group fed a test
diet (supplemented with alpha-casozepine and L-tryptophan) and a control group.

Protocols: Behavioral tests were conducted at baseline, 2 weeks, and 4 weeks.
Open-Field Test (OFT): Cat was placed alone in an unfamiliar, empty room for 10

minutes. Measures: Duration and frequency of inactivity (anxiety-related behavior).
Human Interaction Test (HIT): An unfamiliar person was present in the test room.

Measures: The cat's approach behavior toward the person.

Dog Study (Car Travel Stress) [4]

Subjects: 54 dogs.

Design: Blinded, cross-over study. Each dog received several treatments (including a placebo
and a blend containing alpha-casozepine) in a randomized order.

Protocol: A single dose of the treatment was administered two hours before a 10-minute car
travel event.

Measures: Serum cortisol levels were measured before and after the stressor. Behavior, heart
rate, and heart rate variability were also monitored during the test.

Horse Study (Training & Acclimation) [5]

Subjects: Six semi-feral ponies.
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Design: Matched pairs, blind study. Ponies received either alpha-casozepine or a control

supplement.
Protocol: Treatment began 5 days before and continued during a 2-week intensive training

period introducing stabling, haltering, leading, and other domestic skills.
Measures: Video recordings of handling sessions were blindly analyzed for quantitative

measures like latency to complete tasks, avoidance responses, and overall rankings for
calmness and compliance.

Mechanism of Action

The anxiolytic properties of alpha-casozepine are linked to the gamma-aminobutyric acid (GABA)

pathway, which is the primary inhibitory system in the central nervous system [6] [7].

The diagram below illustrates the proposed mechanism of alpha-casozepine and its functional outcomes.
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This mechanism is functionally distinct from classic benzodiazepines. While both act on the GABA-A

receptor, alpha-casozepine has a much lower affinity and appears to be most effective in stressed

conditions without causing the sedative side effects or dependence associated with benzodiazepines [7].

Key Insights for Researchers

Context-Dependent Efficacy: The animal model data indicates that alpha-casozepine is more
effective for generalized anxiety and stress from novel situations (e.g., open fields, new

environments, travel) than for specific, deeply rooted fears (e.g., fear of strangers) [1] [2] [5].
Synergistic Potential: Research shows its use in combination with other active ingredients like L-
Tryptophan (a serotonin precursor) and CBD, with some evidence suggesting these blends can
produce a mild, synergistic stress-reducing effect [1] [4].

Safety Profile: A noted advantage in the literature is its favorable safety profile, with studies reporting
an absence of side effects like incoordination or disinhibition of aggression that are common with

benzodiazepines [2] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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